Cas no 1702612-29-0 (ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1702612-29-0
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6578408
• PubChem ID: 107344782
• Update Time: 2025-05-20

ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-804152
• ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate
• 1702612-29-0

• Inchi： 1S/C8H13N3O3/c1-2-14-8(13)7-6(9)5-11(10-7)3-4-12/h5,12H,2-4,9H2,1H3
• InChI Key： NSHZXTHREBFAOM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(CCO)N=1)N)=O

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 1702612-29-0)

Ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 1702612-29-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, is being explored for its potential applications in the synthesis of novel therapeutic agents. The molecular structure of this compound includes a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry.

The pyrazole moiety in Ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate contributes to its reactivity and biological activity, making it a valuable scaffold for drug design. The presence of both amino and hydroxyl functional groups enhances its potential as a precursor in the synthesis of more complex molecules. This compound is particularly interesting due to its ability to participate in various chemical reactions, including condensation, alkylation, and acylation, which are fundamental in the development of pharmaceuticals.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate, making it more accessible for research purposes. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The use of advanced catalytic systems has further improved the efficiency of these synthetic routes, allowing for scalable production.

In the realm of medicinal chemistry, Ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate has been investigated for its potential as an intermediate in the development of bioactive molecules. Its structural features make it a promising candidate for further derivatization, leading to compounds with enhanced pharmacological properties. For instance, modifications at the amino and hydroxyl positions can introduce new functionalities that may improve solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its role in the synthesis of antiviral and anticancer agents. Pyrazole derivatives have shown considerable promise in these areas due to their ability to interact with biological targets such as enzymes and receptors. The introduction of additional functional groups into the pyrazole core can fine-tune these interactions, leading to more effective therapeutic outcomes. Current research is focusing on developing novel analogs of Ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate that exhibit enhanced activity against specific diseases.

The pharmacokinetic properties of Ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate are also being carefully studied. Understanding how this compound behaves within biological systems is crucial for optimizing its therapeutic potential. Preliminary studies suggest that it may exhibit favorable pharmacokinetic profiles, including good absorption and distribution throughout the body. These findings are encouraging and warrant further investigation into its clinical applicability.

The development of computational models has played a significant role in predicting the biological activity of Ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate. Advanced algorithms can simulate how this compound interacts with biological targets at the molecular level, providing valuable insights into its potential therapeutic effects. These computational approaches are complemented by experimental validation, ensuring a robust understanding of the compound's mechanism of action.

In conclusion, Ethyl 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 1702612-29-0) represents a promising candidate for further pharmaceutical development. Its unique structural features and reactivity make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to explore its potential applications in medicine, particularly in the areas of antiviral and anticancer treatments. As synthetic methods improve and computational tools become more sophisticated, the future looks bright for this compound and its derivatives.